1-(2-methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine

• IUPAC Name: N-benzyl-2-(4-methyl-3,5-dioxopyridazino[4,5-b][1,4]thiazin-6-yl)acetamide
• InChI: InChI=1S/C16H16N4O3S/c1-19-14(22)10-24-12-8-18-20(16(23)15(12)19)9-13(21)17-7-11-5-3-2-4-6-11/h2-6,8H,7,9-10H2,1H3,(H,17,21)
• InChI Key: GUCXXRQKEPCSMY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CSC2=C1C(=O)N(N=C2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H16N4O3S
• Molecular Weight: 344.4 g/mol
• CAS No.: 1286727-29-4

Description

The compound 1-(2-methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine features a piperazine core substituted at the 1-position with a 2-methoxyphenyl group and at the 4-position with a benzoyl moiety bearing a 1,2,4-triazolylmethyl substituent. The 2-methoxyphenyl group enhances lipophilicity and aromatic interactions, while the triazole moiety may contribute to hydrogen bonding and metabolic stability .

Biological Activity

The compound 1-(2-methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine is a piperazine derivative that has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{22}N_{4}O_{3}$, with a molecular weight of approximately 366.42 g/mol. The compound features a piperazine ring substituted with a methoxyphenyl group and a triazole moiety, which are known to contribute to its biological activities.

Antimicrobial Properties

Research indicates that compounds similar to 1-(2-methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine exhibit significant antimicrobial activity. For instance, derivatives containing triazole rings have shown effectiveness against various pathogens, including fungi and bacteria. The minimum inhibitory concentration (MIC) values for related triazole derivatives have been reported as low as 3.12 μg/mL against Staphylococcus aureus and Escherichia coli .

Anticancer Activity

Studies have demonstrated that piperazine derivatives can inhibit cancer cell proliferation. A related compound was tested for its ability to induce apoptosis in cancer cell lines. The results indicated a dose-dependent increase in apoptotic cells when treated with concentrations ranging from 10 to 100 µM . These findings suggest that the triazole and piperazine components may synergistically enhance anticancer effects.

Neuroactive Properties

The compound has also been evaluated for its neuroactive properties. A study involving the synthesis of a technetium-99m labeled derivative showed promising results in brain receptor imaging. The biodistribution studies indicated significant uptake in the hippocampus, suggesting potential applications in neuroimaging and possibly in treating neurological disorders .

The biological activity of 1-(2-methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine is believed to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : The triazole moiety may inhibit enzymes critical for pathogen survival or cancer cell proliferation.
• Receptor Interaction : The piperazine structure allows for interaction with neurotransmitter receptors, potentially influencing neurochemical pathways.
• Apoptosis Induction : The compound may activate apoptotic pathways in cancer cells, leading to cell death.

Case Studies

Study	Findings
Antimicrobial Evaluation	Demonstrated MIC values as low as 3.12 μg/mL against Staphylococcus aureus .
Cancer Cell Apoptosis	Induced apoptosis in cancer cell lines with a dose-dependent response .
Neuroimaging Study	Significant brain uptake observed in the hippocampus; potential for imaging applications .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural and Functional Similarities

Key Structural Features:

• Piperazine core : Common in all analogues, enabling conformational flexibility and hydrogen bonding.
• 2-Methoxyphenyl substitution : Enhances receptor affinity (e.g., dopamine D2/D3, serotonin 5-HT1A) through aromatic and hydrophobic interactions .
• Triazole-containing substituents : Influence target selectivity and pharmacokinetics .

Detailed Comparison Table

Compound Name	Substituents	Biological Activity	Key Findings	References
Target Compound : 1-(2-Methoxyphenyl)-4-[4-(1H-1,2,4-triazol-1-ylmethyl)benzoyl]piperazine	- 2-Methoxyphenyl (Position 1) - 4-(1,2,4-Triazolylmethyl)benzoyl (Position 4)	Likely receptor modulation (hypothesized)	Structural uniqueness may confer dual activity (antimicrobial + CNS targeting) based on triazole and benzoyl motifs.
BAK 04-27 : 1-(2-Methoxyphenyl)-4-(4-(1-phenyl-1H-1,2,3-triazol-4-yl)butyl)piperazine	- 2-Methoxyphenyl (Position 1) - Butyl-linked 1,2,3-triazole (Position 4)	Dopamine D3 receptor ligand (Ki = 4.2 nM)	The butyl-triazole chain enhances D3 selectivity over D2 receptors.
1-(2-Methoxy-phenyl)-4-{[1-(2-nitrobenzyl)piperidin-4-yl]methyl}piperazine	- 2-Methoxyphenyl (Position 1) - Piperidinylmethyl-nitrobenzyl (Position 4)	Dopamine D2 receptor affinity (IC50 = 12 nM)	Nitrobenzyl group stabilizes orthosteric binding interactions.
Compound 5a : 1-(4-Chlorobenzhydryl)-4-(4-nitrobenzoyl)piperazine	- 4-Chlorobenzhydryl (Position 1) - 4-Nitrobenzoyl (Position 4)	Cytotoxic activity (IC50 = 8.2 µM on HEPG2 cells)	Nitrobenzoyl enhances DNA intercalation and apoptosis induction.
NAN-190 : 1-(2-Methoxyphenyl)-4-(4-(2-phthalimido)butyl)piperazine	- 2-Methoxyphenyl (Position 1) - Phthalimido-butyl (Position 4)	Serotonin 5-HT1A antagonist (Ki = 0.6 nM)	Phthalimido group blocks serotonin reuptake.

Key Research Findings

Role of 2-Methoxyphenyl :

• Across analogues, the 2-methoxyphenyl group consistently improves receptor binding. For example, in dopamine D2/D3 ligands, this moiety facilitates π-π stacking with aromatic residues in receptor pockets .

Impact of Triazole Substituents: Target Compound vs. Antifungal Triazole Analogues: highlights triazole-containing derivatives (e.g., itraconazole intermediates) with potent antifungal activity, suggesting the target compound could share similar mechanisms .

Benzoyl vs. Alkyl Chains :

• Benzoyl-substituted derivatives (e.g., target compound, Compound 5a) exhibit enhanced metabolic stability and target engagement compared to alkyl-linked analogues (e.g., BAK 04-27) due to reduced enzymatic degradation .

Pharmacological Divergence :

• Serotonin vs. Dopamine Targeting : NAN-190’s phthalimido group shifts activity toward 5-HT1A antagonism, whereas nitrobenzyl or triazole substituents favor dopamine receptor interactions .